3-(6-Methylpyridin-3-yloxy)-5-nitrobenzonitrile

• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 3-(6-methylpyridin-3-yl)oxy-5-nitrobenzonitrile
• InChI: InChI=1S/C13H9N3O3/c1-9-2-3-12(8-15-9)19-13-5-10(7-14)4-11(6-13)16(17)18/h2-6,8H,1H3
• InChI Key: DNCYTGBRXPSSML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=CC(=CC(=C2)[N+](=O)[O-])C#N

Description

3-(6-Methylpyridin-3-yloxy)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C13H9N3O3 and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-dinitro-benzonitrile (3 g, 16 mmol), 6-methylpyridin-3-ol (1.7 g, 16 mmol), and K2CO3 (4.3 g, 31 mmol) were dissolved in DMF and heated to 110° C. overnight. The reaction mixture was poured into water and the mixture was extracted with EtOAc. The combined organics were washed with brine, dried (Na2SO4), concentrated in vacuo and purified by silica gel chromatography to provide 3-(6-methylpyridin-3-yloxy)-5-nitrobenzonitrile (3 g, 76% yield). 1H NMR (400 MHz, DMSO) δ 8.50 (s, 1H), 8.38 (s, 1H), 8.08 (s, 1H), 8.01 (s, 1H), 7.59-7.56 (d, J=10 Hz, 1H), 7.38-7.36 (d, J=8.4 Hz, 1H), 1.98 (s, 3H); MS (ESI) m/z: 256.3 [M+H]+.